Cas no 731812-03-6 (Morpholine,4-[(3-iodophenyl)methyl]-)

• Product Name: Morpholine,4-[(3-iodophenyl)methyl]-
• CAS No: 731812-03-6
• MF: C₁₁H₁₄INO
• MW: 303.13943529129
• MDL: MFCD06797855
• CID: 562003
• PubChem ID: 17750318
• Update Time: 2025-05-22

Morpholine,4-[(3-iodophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-[(3-iodophenyl)methyl]-
• 4-(3-IODOBENZYL)MORPHOLINE
• 4-[(3-iodophenyl)methyl]morpholine
• AG-G-89058
• AGN-PC-01LR36
• CC40111
• CTK5D7521
• MolPort-000-143-146
• SureCN807251
• CS-0326498
• 4-(3-iodo-benzyl)-morpholine
• FT-0723113
• DTXSID70590428
• AXOCSNJJTDANIB-UHFFFAOYSA-N
• SCHEMBL807251
• 731812-03-6
• J-513392
• A1-29993
• MFCD06797855
• AS-0274
• DB-010154

• MDL： MFCD06797855
• Inchi： 1S/C11H14INO/c12-11-3-1-2-10(8-11)9-13-4-6-14-7-5-13/h1-3,8H,4-7,9H2
• InChI Key： AXOCSNJJTDANIB-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)CN1CCOCC1

Computed Properties

• Exact Mass: 303.01200
• Monoisotopic Mass: 303.01201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Melting Point: 32 °C
• PSA: 12.47000
• LogP: 2.06130

Morpholine,4-[(3-iodophenyl)methyl]- Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Morpholine,4-[(3-iodophenyl)methyl]-

Comprehensive Overview of Morpholine,4-[(3-iodophenyl)methyl]- (CAS No. 731812-03-6)

Morpholine,4-[(3-iodophenyl)methyl]- (CAS No. 731812-03-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the morpholine derivatives family, which are widely recognized for their versatility in drug design and material science. The presence of an iodophenyl group in its structure enhances its potential for applications in targeted drug delivery and molecular imaging, making it a subject of interest for researchers exploring precision medicine.

In recent years, the demand for iodinated compounds like Morpholine,4-[(3-iodophenyl)methyl]- has surged, driven by advancements in radiopharmaceuticals and diagnostic agents. This compound’s ability to act as a building block for more complex molecules aligns with the growing trend of custom synthesis in the chemical industry. Researchers are particularly intrigued by its potential role in cancer therapeutics, where iodine-containing compounds are often utilized for their radioactive tracing capabilities.

The synthesis of Morpholine,4-[(3-iodophenyl)methyl]- involves sophisticated organic chemistry techniques, including cross-coupling reactions and functional group transformations. Its chemical stability and solubility profile make it suitable for various experimental conditions, a feature highly valued in high-throughput screening (HTS) assays. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are increasingly studied for their bioavailability and metabolic pathways.

From an environmental perspective, the use of Morpholine,4-[(3-iodophenyl)methyl]- is subject to stringent regulatory compliance, ensuring its safe handling and disposal. The compound’s eco-toxicity profile is a critical consideration for laboratories aiming to adhere to green chemistry principles. This aligns with the broader industry focus on sustainable synthesis methods, which minimize waste and energy consumption.

In the context of AI-driven drug discovery, Morpholine,4-[(3-iodophenyl)methyl]- has been flagged as a promising candidate for virtual screening due to its molecular docking potential. Computational models predict its affinity for specific biological targets, accelerating the identification of novel therapeutic agents. This synergy between computational chemistry and experimental validation underscores the compound’s relevance in modern drug development pipelines.

For researchers seeking CAS No. 731812-03-6, it is essential to source the compound from reputable suppliers who provide certificates of analysis (CoA) and material safety data sheets (MSDS). The purity and isomeric composition of Morpholine,4-[(3-iodophenyl)methyl]- can significantly impact experimental outcomes, particularly in structure-activity relationship (SAR) studies. As such, quality control remains a top priority for laboratories working with this compound.

The future of Morpholine,4-[(3-iodophenyl)methyl]- lies in its adaptability to emerging technologies such as nanotechnology and bioconjugation. Its modular structure allows for easy integration into drug-carrier systems, offering new avenues for controlled release formulations. With ongoing research into its pharmacokinetic properties, this compound is poised to play a pivotal role in the next generation of biomedical innovations.